2-Bromo-1-(2-iodophenyl)ethanone

• IUPAC Name: 2-bromo-1-(2-iodophenyl)ethanone
• InChI: InChI=1S/C8H6BrIO/c9-5-8(11)6-3-1-2-4-7(6)10/h1-4H,5H2
• InChI Key: TXUHKKKUXDGIET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)CBr)I
• Molecular Formula: C8H6BrIO
• Molecular Weight: 324.94 g/mol

Description

“2-Bromo-1-(2-iodophenyl)ethanone” is a chemical compound that belongs to the family of compounds known as halogenated ketones. It has a molecular formula of C8H6BrIO and an average mass of 324.941 Da.

Molecular Structure Analysis

The molecular structure of “2-Bromo-1-(2-iodophenyl)ethanone” consists of a bromine atom and an iodine atom attached to different carbon atoms in the ethanone backbone. The presence of these halogens contributes to the compound’s unique physical and chemical properties.

Chemical Reactions Analysis

While specific chemical reactions involving “2-Bromo-1-(2-iodophenyl)ethanone” are not detailed in the retrieved papers, compounds of this nature typically undergo reactions that involve the halogen atoms.

Physical And Chemical Properties Analysis

“2-Bromo-1-(2-iodophenyl)ethanone” is a solid under normal conditions. It has a density of 2.080±0.06 g/cm3 and a boiling point of 162-164 °C under a pressure of 6 Torr.

Scientific Research Applications

Pyrolysis Products Identification

• Identification of Pyrolysis Products : A study focused on the pyrolysis products of related compounds, such as 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone and its iodo analogue. It emphasized the formation of various by-products upon pyrolysis, highlighting the importance of understanding these processes for safety and environmental concerns (Texter et al., 2018).

Chemical Synthesis and Mechanisms

• Synthesis of α,β-Unsaturated Ketones : A study detailed the synthesis of α,β-unsaturated ketones via an electron-transfer chain reaction involving α-bromoketones, including 2-bromo-1-(4-nitrophenyl)ethanone. This synthesis pathway offers insight into the creation of chalcone analogues (Curti et al., 2007).
• Improvement in Synthetic Technology : Research on improving the synthesis of 2-Bromo-1-(4-hydroxyphenyl)ethanone, a key intermediate in various syntheses, was conducted. It explored the use of Br2 as a brominating agent, resulting in a higher yield and purity, demonstrating advancements in synthetic methodologies (Yu-feng, 2013).

Catalysis and Reaction Studies

• Palladium-Catalyzed Selective α-Arylation : A study presented the synthesis of 1-(2-bromophenyl)-2-phenylethanones via palladium-catalyzed α-arylation. This method highlighted the selective activation of more reactive external iodo-arenes, providing insights into more efficient synthesis processes (Krishna et al., 2014).

Crystallography and Molecular Structure

• Hydrogen-Bonding Patterns in Enaminones : Research was conducted on the hydrogen-bonding patterns in enaminones, including compounds like 2Z-1-(4-bromophenyl)-2-(pyrrolidin-2-ylidene)ethanone. This study provided valuable information on the molecular interactions and structural stability of such compounds (Balderson et al., 2007).

Computational Chemistry Studies

• Nucleophilic Substitution Reaction Study : Computational analysis was performed on the reactions between imidazole and various 2-bromo-1-arylethanones. This study used Density Functional Theory calculations to understand the molecular interactions and reactivity of these compounds (Erdogan & Erdoğan, 2019).

Safety and Hazards

“2-Bromo-1-(2-iodophenyl)ethanone” is considered hazardous. It can cause severe skin burns and eye damage. It should be handled with appropriate personal protective equipment, and exposure to dust, fumes, gas, mist, vapors, or spray should be avoided.